Cas no 1214900-08-9 (Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenethylcarbamate)

• Product Name: Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenethylcarbamate
• CAS No: 1214900-08-9
• MF: C₁₉H₃₀BNO₄
• MW: 347.256805896759
• MDL: MFCD18249876
• CID: 2617652
• PubChem ID: 57366770
• Update Time: 2025-08-05

Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl]carbamate
• TERT-BUTYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENETHYLCARBAMATE
• (3-(2-[(TERT-BUTOXYCARBONYL)AMINO]ETHYL)PHENYL)BORONIC ACID PINACOL ESTER
• AB71909
• Tert-butyl n-{2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate
• SCHEMBL2144320
• AOEHDGVQRPERBA-UHFFFAOYSA-N
• DA-41297
• CS-0260033
• tert-butyl N-(2-(3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate
• DB-120091
• EN300-7442926
• tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethyl)carbamate
• Z2044760774
• 890-336-1
• 1214900-08-9
• tert-butyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate
• Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenethylcarbamate

• MDL： MFCD18249876
• Inchi： 1S/C19H30BNO4/c1-17(2,3)23-16(22)21-12-11-14-9-8-10-15(13-14)20-24-18(4,5)19(6,7)25-20/h8-10,13H,11-12H2,1-7H3,(H,21,22)
• InChI Key： AOEHDGVQRPERBA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CCNC(=O)OC(C)(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 347.2267886Da
• Monoisotopic Mass: 347.2267886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenethylcarbamate

Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate: A Comprehensive Overview

Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate, identified by the CAS number 1214900-08-9, is a complex organic compound with significant applications in various fields of chemistry. This compound is notable for its unique structure and versatile functional groups, making it a valuable component in modern chemical synthesis and materials science. The compound's name itself provides insight into its structural composition: the "tert-butyl" group indicates a branched alkyl substituent, while the "dioxaborolan" moiety suggests the presence of a boron-containing ring system. These structural features contribute to its reactivity and stability under different chemical conditions.

Recent advancements in chemical synthesis have highlighted the importance of dioxaborolane derivatives like this compound in constructing bioactive molecules and advanced materials. Researchers have demonstrated that the tert-butyl group enhances the compound's stability and solubility in organic solvents, making it an ideal candidate for large-scale production processes. Moreover, the phenethylcarbamate moiety has been shown to exhibit interesting pharmacological properties, particularly in the context of drug delivery systems.

The synthesis of Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate involves a multi-step process that combines principles from organometallic chemistry and boron chemistry. The key steps include the formation of the dioxaborolane ring through a nucleophilic substitution reaction followed by functionalization with the tert-butyl group. This process has been optimized in recent studies to improve yield and purity, ensuring that the compound meets stringent quality control standards for industrial applications.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a versatile building block has been leveraged in the development of novel antibiotics and anticancer agents. For instance, recent research has explored its role in constructing bioisosteres that mimic natural products while offering improved pharmacokinetic profiles.

Beyond pharmaceuticals, Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate has also been employed in materials science for creating advanced polymers and coatings. Its unique combination of mechanical strength and thermal stability makes it suitable for high-performance applications such as aerospace materials and electronic devices.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, ongoing research is focused on understanding its long-term environmental impact and developing sustainable methods for its production and disposal.

In conclusion,Tert-butyl 3-(4,4,5,5-tetramethyl-1,,dioxaborolan--yl)phenethylcarbamate, with its CAS number 1214900--8--9, stands as a testament to modern chemical innovation. Its versatile structure and wide-ranging applications underscore its importance in contemporary scientific research and industrial processes. As new discoveries emerge in synthetic chemistry and materials science,the potential for this compound to contribute to groundbreaking technologies continues to expand.